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For Researchers, Scientists, and Drug Development Professionals

Introduction

Angelic Anhydride, also known as (Z)-2-Methyl-2-butenoic anhydride, is a synthetic chemical
reagent with applications in organic synthesis and pharmacological research.[1] As an aliphatic
acid anhydride, its chemistry is characterized by the electrophilicity of its carbonyl carbons,
making it a useful acylating agent. This technical guide provides a comprehensive overview of
the current understanding of Angelic Anhydride's stability and reactivity, with a focus on its
practical application in a laboratory setting. It is important to note that while general principles
of acid anhydride chemistry are well-established, specific quantitative data and detailed
experimental protocols for Angelic Anhydride are not extensively available in public literature.
Therefore, this guide supplements available information on Angelic Anhydride with
generalized data for acid anhydrides to provide a practical framework for its use.

Chemical and Physical Properties

Angelic Anhydride is the anhydride derivative of angelic acid. Its fundamental properties are
summarized in the table below.
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Property Value Reference
Molecular Formula C10H1403 [2]
Molecular Weight 182.22 g/mol [2]
CAS Number 94487-74-8 [3]

Not specified (typically a liquid
Appearance . .

or low-melting solid)
Solubility Soluble in DMSO [3]

Stability

Proper storage is crucial for maintaining the integrity of Angelic Anhydride. Commercial
suppliers recommend the following storage conditions to ensure stability.

Condition Duration
-20°C Up to 2 years
-80°C in solvent Up to 1 year
-20°C in solvent Up to 1 month

While specific kinetic data on the decomposition of Angelic Anhydride under various
conditions (e.g., pH, temperature, different solvents) is not readily available, it is expected to
undergo hydrolysis in the presence of water, a characteristic reaction of acid anhydrides. The
rate of hydrolysis is generally influenced by pH and temperature.

Reactivity

The reactivity of Angelic Anhydride is primarily governed by the two electrophilic carbonyl
carbons, which are susceptible to nucleophilic attack. This reactivity makes it an effective
acylating agent for a variety of nucleophiles.

General Reactivity Profile
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The following table summarizes the expected reactions of Angelic Anhydride with common
nucleophiles, based on the general reactivity of acid anhydrides.

Nucleophile Product

Water (H20) 2 equivalents of Angelic Acid
Alcohols (R-OH) Angelate Ester + Angelic Acid
Amines (R-NH2) Angelic Amide + Angelic Acid

Nucleophilic Acyl Substitution: A General Mechanism

The primary reaction pathway for Angelic Anhydride is nucleophilic acyl substitution. A
generalized mechanism for this reaction is depicted below.
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Caption: General mechanism of nucleophilic acyl substitution.

Experimental Protocols

While specific, validated experimental protocols for the synthesis and reactions of Angelic
Anhydride are not widely published, a general procedure for acylation using an acid anhydride
can be adapted. Researchers should perform small-scale test reactions to optimize conditions

for their specific substrate and desired product.
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General Protocol for Acylation of an Alcohol

This protocol provides a general workflow for the esterification of an alcohol using an acid
anhydride, which can be used as a starting point for reactions with Angelic Anhydride.
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Reaction Setup

Dissolve alcohol in an appropriate
anhydrous solvent (e.g., DCM, THF).

Add a base (e.g., pyridine, triethylamine)
if the nucleophile is an amine or if
scavenging the acidic byproduct is desired.

'

[Cool the reaction mixture in an ice bath)

Reaction

Slowly add Angelic Anhydride
(typically 1.1-1.5 equivalents)
to the stirred solution.

'

Allow the reaction to warm to room
temperature and stir until completion
(monitor by TLC or LC-MS).

Work-up and Purification

saturated aqueous solution (e.g., NHaCl).

l

Extract the product with an organic solvent.

i

Wash the organic layer with brine,
dry over anhydrous sulfate, and concentrate.

i

Purify the crude product by
column chromatography, distillation,
or recrystallization.

Quench the reaction with water or a ]

Click to download full resolution via product page

Caption: A generalized workflow for an acylation reaction.
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Disclaimer: This is a generalized protocol and may require significant optimization for specific
applications of Angelic Anhydride. Appropriate safety precautions should be taken when
handling acid anhydrides, as they can be corrosive and moisture-sensitive.

Applications in Drug Development and Research

Angelic Anhydride serves as a reagent in the synthesis of angelate esters. These esters are
of interest in medicinal chemistry due to the biological activity of compounds containing the
angeloyl moiety. For instance, certain natural products with angelate esters exhibit a range of
pharmacological activities.

Currently, there is no publicly available information linking Angelic Anhydride to specific
biological signaling pathways or its direct use as a therapeutic agent. Its primary role in drug
development appears to be as a synthetic intermediate for the preparation of more complex
molecules.

Conclusion

Angelic Anhydride is a valuable reagent for the introduction of the angeloyl group into various
molecules through nucleophilic acyl substitution. While its general stability and reactivity profile
can be inferred from the well-understood chemistry of acid anhydrides, there is a notable lack
of specific quantitative data in the scientific literature. Detailed kinetic studies on its stability
under different conditions and its reactivity with a range of nucleophiles would be highly
beneficial for its broader application. Furthermore, exploration of its potential biological
activities and involvement in signaling pathways remains an open area for future research. This
guide provides a foundational understanding for researchers and professionals working with
Angelic Anhydride, emphasizing the need for empirical optimization of reaction conditions in
the absence of detailed published protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Angelic Anhydride: A Technical Guide to its Stability and
Reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592597#angelic-anhydride-stability-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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